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An In-depth Technical Guide to Methyl 4-
bromopicolinate Hydrobromide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 4-bromopicolinate hydrobromide is a halogenated pyridine derivative of interest in

medicinal chemistry and drug discovery. As a heterocyclic building block, it serves as a

valuable starting material and intermediate in the synthesis of more complex molecules,

including pharmacologically active compounds. The presence of a bromine atom at the 4-

position of the pyridine ring provides a reactive handle for various cross-coupling reactions,

enabling the introduction of diverse functionalities. The methyl ester at the 2-position offers a

site for further chemical modification, such as hydrolysis, amidation, or reduction. The

hydrobromide salt form can enhance the compound's stability and solubility in certain solvents,

which is often advantageous in a laboratory setting. This technical guide provides a

comprehensive overview of the chemical properties and structure of Methyl 4-
bromopicolinate hydrobromide, alongside available experimental data.
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The chemical structure of Methyl 4-bromopicolinate hydrobromide consists of a pyridine ring

substituted with a bromine atom at the 4-position and a methyl carboxylate group at the 2-

position. The pyridinic nitrogen is protonated and associated with a bromide counter-ion.

Structure:

Caption: Chemical structure of Methyl 4-bromopicolinate Hydrobromide.

Quantitative data for Methyl 4-bromopicolinate hydrobromide and its corresponding free

base, Methyl 4-bromopicolinate, are summarized in the table below for easy comparison. It is

important to note that detailed experimental data for the hydrobromide salt is limited in publicly

available literature.

Property
Methyl 4-bromopicolinate
Hydrobromide

Methyl 4-bromopicolinate
(Free Base)

CAS Number 1951439-82-9[1] 29681-42-3

Molecular Formula C7H7Br2NO C7H6BrNO2

Molecular Weight 296.95 g/mol 216.03 g/mol [2]

Melting Point Data not available Data not available

Boiling Point Data not available Data not available

Solubility Data not available Data not available

Experimental Protocols
Detailed experimental protocols for the synthesis of Methyl 4-bromopicolinate hydrobromide
are not readily available in the scientific literature. However, a general approach would involve

the synthesis of the free base, Methyl 4-bromopicolinate, followed by treatment with

hydrobromic acid.

Synthesis of Methyl 4-bromopicolinate (Free Base)
A potential synthetic route to Methyl 4-bromopicolinate involves the esterification of 4-

bromopicolinic acid.
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Workflow for the Synthesis of Methyl 4-bromopicolinate:

Synthesis of Methyl 4-bromopicolinate

Start with
4-bromopicolinic acid

Esterification with Methanol (CH3OH)
in the presence of an acid catalyst (e.g., H2SO4)

Aqueous Workup
(Neutralization and Extraction)

Purification
(e.g., Column Chromatography)

Methyl 4-bromopicolinate

Formation of Hydrobromide Salt

Methyl 4-bromopicolinate
(Free Base)

Methyl 4-bromopicolinate Hydrobromide

Protonation of
pyridinic nitrogen

Hydrobromic Acid (HBr)

Provides H+ and Br-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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